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Compound of Interest

Glycine-13C2,15N p-
Compound Name:
Toluenesulfonate

cat. No.: B15559080

Essential Safety and Handling of Glycine-
13C2,15N p-Toluenesulfonate

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This guide provides essential, immediate safety and
logistical information for handling Glycine-13C2,15N p-Toluenesulfonate, a stable isotope-
labeled compound. The following procedures and recommendations are based on the available
safety data for its components, Glycine-13C2,15N and Glycine p-Toluenesulfonate, to ensure
the highest safety standards in the absence of a specific Safety Data Sheet (SDS) for the
isotopically labeled salt.

Personal Protective Equipment (PPE)

When handling Glycine-13C2,15N p-Toluenesulfonate, a comprehensive approach to
personal protection is crucial to minimize exposure and ensure personal safety. The
recommended PPE is detailed below.
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PPE Category Item Specifications

Must conform to EN166 (EU)

Safety glasses with side
or NIOSH (US) standards. A

Eye and Face Protection shields or chemical splash , _
face shield may be required for
goggles
splash hazards.
Nitrile or neoprene gloves are
Hand Protection Chemical-resistant gloves recommended. Inspect gloves
prior to use.[1]
) ] Standard laboratory coat to be
Skin and Body Protection Laboratory coat ]
worn at all times.
Long pants and closed-toe To protect skin from potential
shoes spills.
Recommended when handling
NIOSH/MSHA approved large quantities or if dust is

Respiratory Protection ) )
respirator generated. Use in a well-

ventilated area.

Hazard Identification and First Aid

While stable isotopic labeling does not confer radioactivity, the chemical properties of Glycine-
13C2,15N p-Toluenesulfonate warrant caution. The primary hazards are associated with the
p-toluenesulfonate moiety, which can be a skin and eye irritant.

Hazard First Aid Measures

Eye Contact Causes serious eye irritation.

Skin Contact May cause skin irritation.

Inhalation May cause respiratory tract irritation.
Ingestion May be harmful if swallowed.

Operational Plan for Safe Handling
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A systematic workflow is essential for the safe handling of Glycine-13C2,15N p-
Toluenesulfonate from receipt to disposal.

Operational Workflow for Handling Glycine-13C2,15N p-Toluenesulfonate
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Caption: A step-by-step workflow for the safe handling of the compound.

Disposal Plan

The disposal of Glycine-13C2,15N p-Toluenesulfonate and its associated waste should be
handled with care, treating it as chemical waste. Since the isotopic labels (13C and 15N) are

stable and non-radioactive, no special precautions for radioactivity are required.[2]

Waste Type

Disposal Procedure

Unused or Expired Compound

Dispose of as chemical waste in accordance
with local, state, and federal regulations. Do not

dispose of down the drain.

Contaminated Labware (e.g., pipette tips, vials)

Place in a designated, sealed container for solid

chemical waste.

Contaminated Solutions

Collect in a labeled, sealed container for liquid
chemical waste. Do not mix with incompatible

wastes.

Empty Containers

Rinse thoroughly with an appropriate solvent.
The rinsate should be collected as liquid
chemical waste. Dispose of the rinsed container
as non-hazardous waste, or as directed by

institutional guidelines.

By adhering to these safety protocols and operational plans, researchers can confidently and
safely handle Glycine-13C2,15N p-Toluenesulfonate, ensuring both personal safety and the

integrity of their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved.

4/5 Tech Support


https://www.benchchem.com/product/b15559080?utm_src=pdf-body-img
https://www.benchchem.com/product/b15559080?utm_src=pdf-body
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.benchchem.com/product/b15559080?utm_src=pdf-body
https://www.benchchem.com/product/b15559080?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

e 1. fishersci.co.uk [fishersci.co.uk]
e 2. How to Dispose the Waste from Isotope Labeling [bocsci.com]

« To cite this document: BenchChem. [Personal protective equipment for handling Glycine-
13C2,15N p-Toluenesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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